Cas no 1261646-07-4 (Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate
• CAS No: 1261646-07-4
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• CID: 4793454
• Update Time: 2025-10-31

Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate
• (3-Chloro-4-trifluoromethoxy-phenyl)-acetic acid ethyl ester

• Inchi： 1S/C11H10ClF3O3/c1-2-17-10(16)6-7-3-4-9(8(12)5-7)18-11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： ZUVFIUGGPCOYGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate

Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate (CAS No. 1261646-07-4): A Comprehensive Overview

Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate, with the CAS number 1261646-07-4, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a chlorine atom at the 3-position and a trifluoromethoxy group at the 4-position. The phenyl ring is further connected to an acetate group via an ethyl ester linkage. This combination of functional groups makes it a versatile molecule with potential applications in various areas of chemical synthesis and material science.

The synthesis of Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate involves a series of carefully designed reactions, including nucleophilic substitutions, acetylations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, minimizing by-products and enhancing yield. These improvements are particularly relevant in the context of green chemistry, where reducing environmental impact is a priority.

One of the most notable applications of this compound is in the field of pharmaceuticals. The trifluoromethoxy group is known for its electron-withdrawing properties, which can influence the pharmacokinetics and bioavailability of drug candidates. Researchers have explored its use as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For instance, studies published in Journal of Medicinal Chemistry highlight its role in developing compounds that target specific viral enzymes, demonstrating promising antiviral activity.

In addition to pharmaceutical applications, Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate has shown potential in materials science. Its ability to form stable ester linkages makes it a valuable component in polymer synthesis. Recent research has focused on its use as a building block for polyesters with enhanced thermal stability and mechanical properties. These materials are being investigated for applications in high-performance textiles and electronic devices.

The chemical stability of Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate is another area of interest. Studies have shown that the trifluoromethoxy group significantly enhances the compound's resistance to hydrolysis under acidic and basic conditions. This property makes it suitable for use in harsh chemical environments, such as those encountered in industrial processes or advanced manufacturing techniques.

From an environmental perspective, understanding the degradation pathways of Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates identified through advanced spectroscopic techniques. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, Ethyl 3-chloro-4-(trifluoromethoxy)phenylacetate (CAS No. 1261646-07-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.